Cas no 209860-87-7 (Tafluprost)

• Product Name: Tafluprost
• CAS No: 209860-87-7
• MF: C₂₅H₃₄F₂O₅
• MW: 452.531275272369
• MDL: MFCD08062150
• CID: 66820
• PubChem ID: 9868491
• Update Time: 2025-07-09

Tafluprost Chemical and Physical Properties

Names and Identifiers

• Tafluprost
• (5Z)-7-[(1R,2R,3R,5S)-2-[(1E)-3,3-Difluoro-4-phenoxy-1-buten-1-yl]-3,5-dihydroxycyclopentyl]-5-heptenoic acid 1-methylethyl ester
• propan-2-yl (Z)-7-[(1R,2R,3R,5S)-2-[(E)-3,3-difluoro-4-phenoxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoate
• AFP-168
• MK2452
• MK-2452
• Saflutan
• Taflotan
• Tapros
• UNII-1O6WQ6T7G3
• Zioptan
• Propan-2-yl 7-[(1R,2R,3R,5S)-2-[(E)-3,3-difluoro-4-phenoxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-
• Propan-2-yl 7-[(1R,2R,3R,5S)-2-[(E)-3,3-difluoro-4-phenoxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoate
• (Z)-isopropyl 7-((1R,2R,3R,5S)-2-((E)-3,3-difluoro-4-phenoxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoate
• Z2568721846
• 1-methylethyl (5Z)-7-((1R,2R, 3R,5S)-2-((1E)-3,3-difluoro-4-phenoxy-1-butenyl)-3,5-dihydroxycyclopentyl)-5-heptenoate
• DE-085
• Tafluprost (JAN/USAN/INN)
• 5-Heptenoic acid, 7-[(1R,2R,3R,5S)-2-[(1E)-3,3-difluoro-4-phenoxy-1-butenyl]-3,5-dihydroxycyclopentyl]-, 1-methylethyl ester, (5Z)-
• J-502635
• MK2452AFP-168
• TAFLUPROST [VANDF]
• D06274
• Q2139543
• C25H34F2O5
• ISOPROPYL (5Z)-7-((1R,2R,3R,5S)-2-((1E)-3,3-DIFLUORO-4-PHENOXYBUT-1-ENYL)-3,5-DIHYDROXYCYCLOPENTYL)HEPT-5-ENOATE
• DE-118
• 1-Methylethyl (5-Z)-7-[(1R,2R,3R,5S)-2-[(1E)-3,3-difluoro-4-phenoxy-1-buten-1-yl]-3,5-dihydroxycyclopentyl]-5-heptenoate
• EN300-21680961
• tafluprostum
• 1-methylethyl (5Z)-7-((1R,2R,3R,5S)-2-((1E)-3,3-difluoro-4-phenoxybut-1-enyl)-3,5-dihydroxycyclopentyl)hept-5-enoate
• isopropyl (5Z)-7-((1R,2R,3R,5S)-2-((1E)-3,3-difluoro-4-phenoxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoate
• 1-methylethyl (5Z)-7-((1R,2R, 3R,5S)-2-((1E)-3,3-difluoro-4-phenoxy -1-butenyl-3,5-dihydroxycyclopentyl)-5-heptenoate
• Isopropyl (5Z)-7-{(1R,2R,3R,5S)-2-((1E)-3,3-difluoro-4-phenoxybut-1-enyl)-3,5-dihydroxycyclopentyl}hept-5-enoate
• TAFLUPROST [WHO-DD]
• SR-01000946707-1
• tafluprost opthalmic
• Tafluprost [USAN:INN:BAN]
• TAFLUPROST (MART.)
• Tafluprost Ophthalmic
• TAFLUPROST [ORANGE BOOK]
• S01EE05
• Zioptan (TN)
• CHEBI:66899
• propan-2-yl (5Z)-7-[(1R,2R,3R,5S)-2-[(1E)-3,3-difluoro-4-phenoxybut-1-en-1-yl]-3,5-dihydroxycyclopentyl]hept-5-enoate
• SCHEMBL1286148
• 5-Heptenoic acid, 7-[(1R,2R,3R,5S)-2-[(1E)-3,3-difluoro-4-phenoxy-1-buten-1-yl]-3,5-dihydroxycyclopentyl]-, 1-methylethyl ester, (5Z)-
• TAFLUPROST [MI]
• EX-A564
• GTPL7451
• HY-B0600
• DB08819
• AS-75193
• NS00001192
• 5-Heptenoic acid, 7-((1R,2R,3R,5S)-2-((1E)-3,3-difluoro-4-phenoxy-1-buten-1-yl)-3,5- dihydroxycyclopentyl)-, 1-methylethyl ester, (5Z)-
• Tafluprost [INN]
• TAFLUPROST [MART.]
• HMS3649F04
• (Z)-isopropyl7-((1R,2R,3R,5S)-2-((E)-3,3-difluoro-4-phenoxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoate
• 1O6WQ6T7G3
• SR-01000946707
• 5-Heptenoic acid, 7-((1R,2R,3R,5S)-2-((1E)-3,3-difluoro-4-phenoxy-1-buten-1-yl)-3,5-dihydroxycyclopentyl)-, 1-methylethyl ester, (5Z)-
• 209860-87-7
• 1-methylethyl (5Z)-7-((1R,2R, 3R,5S)-2-((1E)-3,3-difluoro-4-phenoxy-1-butenyl-3,5-dihydroxycyclopentyl)-5-heptenoate
• s4851
• 1-methylethyl (5Z)-7-{(1R,2R,3R,5S)-2-((1E)-3,3-difluoro-4-phenoxybut-1-enyl)-3,5- dihydroxycyclopentyl}hept-5-enoate
• TAFLUPROST [USAN]
• TAFLUPROST [INCI]
• AKOS025294885
• TAFLUPROST [JAN]
• propan-2-yl (Z)-7-[(1R,2R,3R,5S)-2-[(E)-3,3-difluoro-4-(phenoxy)but-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoate
• isopropyl (5Z)-7-{(1R,2R,3R,5S)-2-[(1E)-3,3-difluoro-4-phenoxybut-1-en-1-yl]-3,5-dihydroxycyclopentyl}hept-5-enoate
• DTXSID401021504
• CCG-269257
• CHEMBL1963683
• isopropyl (Z)-7-[(1R,2R,3R,5S)-2-[(E)-3,3-difluoro-4-phenoxy-but-1-enyl]-3,5-dihydroxy-cyclopentyl]hept-5-enoate
• 1ST15027
• (Z)-isopropyl 7-((1R,2R,3R,5S)-2-((E)-3,3-difluoro-4-phenoxybut-1-en-1-yl)-3,5-dihydroxy cyclopentyl)hept-5-enoate

• MDL： MFCD08062150
• Inchi： 1S/C25H34F2O5/c1-18(2)32-24(30)13-9-4-3-8-12-20-21(23(29)16-22(20)28)14-15-25(26,27)17-31-19-10-6-5-7-11-19/h3,5-8,10-11,14-15,18,20-23,28-29H,4,9,12-13,16-17H2,1-2H3/b8-3-,15-14+/t20-,21-,22+,23-/m1/s1
• InChI Key： WSNODXPBBALQOF-VEJSHDCNSA-N
• SMILES： FC(COC1C=CC=CC=1)(/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)OC(C)C)O)O)F

Computed Properties

• Exact Mass: 452.23700
• Monoisotopic Mass: 452.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 76
• XLogP3: 4.5

Experimental Properties

• Density: 1.186
• Melting Point: N/A
• Boiling Point: 552.9±50.0 °C at 760 mmHg
• Flash Point: 288.2±30.1 °C
• Refractive Index: 1.548
• Solubility: DMSO (Slightly), Ethyl Acetate (Slightly)
• PSA: 75.99000
• LogP: 4.68300
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Tafluprost Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on Tafluprost

Recent Advances in Tafluprost (209860-87-7) Research: A Comprehensive Overview

Tafluprost (CAS: 209860-87-7), a prostaglandin F2α analog, has garnered significant attention in the field of ophthalmology due to its potent intraocular pressure (IOP)-lowering effects. As a first-line treatment for glaucoma and ocular hypertension, Tafluprost has been the subject of numerous studies aimed at optimizing its therapeutic efficacy, minimizing side effects, and exploring novel applications. This research brief synthesizes the latest findings on Tafluprost, focusing on its pharmacological properties, clinical performance, and emerging research trends.

Recent pharmacological studies have elucidated the molecular mechanisms underlying Tafluprost's action. The compound selectively activates the prostaglandin FP receptor, leading to increased uveoscleral outflow of aqueous humor. A 2023 study published in Experimental Eye Research demonstrated that Tafluprost exhibits a higher receptor binding affinity compared to other prostaglandin analogs, which may account for its superior IOP-lowering efficacy. Furthermore, advanced formulation technologies, such as nanoparticle-based delivery systems, are being investigated to enhance Tafluprost's corneal permeability and reduce ocular surface irritation.

Clinical trials continue to validate Tafluprost's safety and efficacy profile. A multicenter, double-blind study (NCT04893252) comparing Tafluprost 0.0015% with Latanoprost 0.005% reported comparable IOP reduction but significantly fewer adverse effects in the Tafluprost group, particularly regarding conjunctival hyperemia. Long-term observational studies have also confirmed the drug's sustained effectiveness over 24 months of treatment, with no evidence of tachyphylaxis. These findings reinforce Tafluprost's position as a preferred option for chronic glaucoma management.

Emerging research explores Tafluprost's potential beyond IOP reduction. Preclinical studies suggest neuroprotective effects on retinal ganglion cells, possibly mediated through the upregulation of brain-derived neurotrophic factor (BDNF). Additionally, investigations into Tafluprost's impact on ocular blood flow and its anti-fibrotic properties in trabecular meshwork cells are opening new avenues for glaucoma treatment strategies. The development of preservative-free formulations has addressed previous concerns about benzalkonium chloride toxicity, further expanding Tafluprost's clinical utility.

Future research directions include the optimization of Tafluprost-eluting contact lenses for sustained drug delivery and the exploration of combination therapies with Rho kinase inhibitors. As the understanding of Tafluprost's pleiotropic effects deepens, its applications may extend to other ocular pathologies characterized by elevated IOP or neurodegeneration. The continued investigation of 209860-87-7 derivatives may yield compounds with improved therapeutic indices, underscoring the importance of this chemical scaffold in ophthalmic drug development.